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Compound of Interest

Compound Name: L-3-Chlorophenylglycine

CAS No.: 119565-00-3

Cat. No.: B048339

Get Quote

This guide provides essential safety protocols and logistical information for researchers,

scientists, and drug development professionals handling L-3-Chlorophenylglycine. The

following procedures are designed to ensure personnel safety, maintain experimental integrity,

and comply with standard laboratory safety practices. The causality behind each

recommendation is explained to empower you with the knowledge to manage risk effectively.

Hazard Identification and Risk Assessment: The
"Why" Behind the "How"
L-3-Chlorophenylglycine and its structural isomers are classified with specific hazards that

dictate our safety protocols. Understanding these risks is the foundational step in building a

culture of safety. The primary hazards include:

Acute Oral Toxicity: The compound is harmful if swallowed.[1]

Skin Irritation: Direct contact can cause skin irritation (Category 2).[1][2]
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Serious Eye Irritation: The compound is a serious eye irritant (Category 2/2A), capable of

causing significant damage upon contact.[1][2][3]

Respiratory Irritation: Inhalation of dust or aerosols may cause respiratory tract irritation.[1][2]

[3]

These hazards necessitate the use of a multi-component personal protective equipment (PPE)

ensemble to create a complete barrier between the researcher and the chemical.

The Core PPE Ensemble: Your Barrier Against
Exposure
The selection of PPE is not arbitrary; it is a carefully considered system where each component

protects against a specific route of exposure. The type of protective equipment must be

selected according to the concentration and amount of the dangerous substance at the specific

workplace.[4]
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PPE Component Specification Rationale

Eye & Face Protection

Tightly-fitting safety goggles

meeting NIOSH (US) or EN

166 (EU) standards. An 8-inch

minimum face shield is

required when splash potential

is high.[4]

Protects against airborne

particles and accidental

splashes, which pose a

serious risk of eye irritation.[1]

[2]

Hand Protection

Chemical-resistant gloves

(Nitrile rubber recommended)

inspected prior to use. Must

comply with EN 374 standards.

[4][5] Double-gloving is best

practice.

Provides the primary barrier

against skin contact and

absorption.[4] Double-gloving

provides redundancy in case

the outer glove is breached.

Body Protection

A disposable, solid-front, back-

closing gown or a chemical-

resistant lab coat with long

sleeves and tight-fitting cuffs.

[4][6]

Protects personal clothing and

underlying skin from

contamination by dust or

splashes.[4]

Respiratory Protection

A NIOSH/MSHA or EN 149

approved respirator is required

when handling the powder

outside of a fume hood or

when dust generation is likely.

[2][4]

Prevents the inhalation of

airborne particles, which can

cause respiratory irritation.[1]

[3]

Operational Plan: Safe Handling Protocols
A systematic workflow is critical to preventing exposure. These steps integrate engineering

controls and best practices for a self-validating safety system.

Step 1: Preparation and Engineering Controls
Designated Area: All work with L-3-Chlorophenylglycine should be performed in a

designated area, ideally within a certified chemical fume hood to control airborne particles.[1]
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Safety Equipment Check: Before beginning work, confirm the location and operational status

of the nearest safety shower and eyewash station.[2]

Minimize Dust: Handle the solid material in a manner that minimizes dust generation.[1]

Step 2: PPE Donning & Doffing Sequence
The order of donning and doffing PPE is critical to avoid cross-contamination.

Donning Sequence (Clean to Dirty)

Doffing Sequence (Dirty to Clean)

1. Gown / Lab Coat 2. Respirator 3. Goggles / Face Shield 4. Gloves

1. Gloves 2. Gown / Lab Coat 3. Goggles / Face Shield 4. Respirator

Click to download full resolution via product page

Caption: PPE Donning & Doffing Sequence.

Donning Procedure:

Gown/Lab Coat: Put on the gown, ensuring full coverage and secure fastenings.

Respiratory Protection: Don the appropriate respirator and perform a user seal check.

Eye/Face Protection: Put on safety goggles or face shield.

Gloves: Don the first pair of gloves, then the second, ensuring the cuffs of the outer glove are

pulled over the gown's sleeves.

Doffing Procedure (to be performed in a designated area):
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Gloves: Remove the outer pair of gloves using a proper technique to avoid touching the

contaminated exterior. Remove the inner pair.

Gown/Lab Coat: Remove the gown by rolling it down and away from the body, turning it

inside out.

Eye/Face Protection: Remove goggles or face shield from the back to the front.

Respiratory Protection: Remove the respirator.

Hygiene: Wash hands and face thoroughly with soap and water immediately after handling

the product.[1][4]

Emergency Response Plan
In the event of an exposure or spill, a rapid and correct response is critical.
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Emergency Event

Chemical Spill

 

Personal Exposure

 

Evacuate Area
Alert Colleagues

Remove Victim
from Source

Assess Situation
Wear Full PPE

Contain Spill with
Inert Material

Collect Waste in
Sealed Container

Seek Immediate
Medical Attention

Show SDS to Doctor

REMOVE Contaminated Clothing
RINSE Affected Area
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Caption: Emergency Response Protocol Flowchart.

In Case of Personal Exposure:
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Skin Contact: Immediately remove all contaminated clothing.[1] Wash the affected skin area

thoroughly with soap and plenty of water for at least 15 minutes.[2][4] Seek medical attention

if irritation persists.[2][3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open.[2][4] Remove contact lenses if present and easy to do.[1] Seek immediate

medical attention.

Inhalation: Move the exposed individual to fresh air at once.[2][4] If breathing has stopped or

is difficult, provide artificial respiration. Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water.[2][4] Never give anything

by mouth to an unconscious person.[4] Call a poison center or doctor immediately.[1][2]

In Case of a Spill:
Evacuate: Evacuate non-essential personnel from the immediate area.[4]

Ventilate: Ensure adequate ventilation.

Protect: Wear the full PPE ensemble, including respiratory protection.[4]

Contain: Prevent further leakage or spillage if safe to do so. Do not let the product enter

drains.[4]

Clean-Up: For solid spills, carefully sweep or shovel the material into a suitable, closed

container for disposal.[2] For liquid spills, use an inert absorbent material.

Decontaminate: Clean the spill area thoroughly.

Decontamination and Disposal Plan
Proper disposal prevents environmental contamination and future accidental exposures.

Contaminated PPE: All disposable PPE (gloves, gowns, shoe covers) should be considered

hazardous waste. Place items in a designated, sealed waste container immediately after

doffing.
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Chemical Waste: L-3-Chlorophenylglycine and any materials used for spill cleanup must

be disposed of as hazardous waste.[4]

Procedure: All waste must be handled by a licensed professional waste disposal service.[4]

Do not dispose of it in the regular trash or down the drain. Label waste containers clearly.

By adhering to these protocols, you establish a robust safety framework that protects yourself,

your colleagues, and the integrity of your research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b048339/docs#comprehensive-safety-
guide-personal-protective-equipment-for-handling-l-3-chlorophenylglycine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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